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Clinical Trial Data on Muscle Performance

The table below summarizes key outcomes from randomized controlled trials investigating Urolithin A

supplementation.

Trial Participant
Profile

Intervention
Details

Primary Muscle
Strength/Endurance Outcomes

Key Biomarker
Findings

| Middle-aged adults (mean age ~71.7 years) [1] [2] | 1,000 mg/day Urolithin A for 4 months [2] | • ~12%

improvement in muscle strength [1] • Significant improvement in muscle endurance in hand and leg

muscles [2] | • Significant reduction in plasma acylcarnitines and C-reactive protein (indicating higher

mitochondrial efficiency and reduced inflammation) [1] [2] | | Older adults (aged 65-90) [2] | 1,000 mg/day

Urolithin A for 4 months | • Significant improvement in muscle endurance in hand and leg muscles vs.

placebo [2] • 6-minute walk distance: Increased by 60.8 m (UA) vs. 42.5 m (placebo); difference was not

statistically significant [2] | • Decreased plasma acylcarnitines and ceramides [2] | | Healthy, sedentary

elderly [3] | 250-2,000 mg single dose; 250-1,000 mg/day for 4 weeks | (Focused on safety and

bioavailability) | • No toxicity across all doses; favorable safety profile [3] |
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Experimental Protocols in Key Trials

To evaluate the effects of Urolithin A, clinical trials have employed specific and reproducible

methodologies:

Study Design: The major trials are double-blind, placebo-controlled, randomized clinical trials,

considered the gold standard for clinical evidence [1] [2].
Muscle Performance Assessment:

Muscle Endurance: Measured as the number of repeated isometric contractions until fatigue in
specific muscles (e.g., tibialis anterior in the leg and first dorsal interosseus in the hand) [2].

Contractions are performed at 70% of maximum voluntary contraction.
Muscle Strength: Can be assessed using the Medical Research Council (MRC) Scale or

dynamometry, which provides more quantitative measurements [4].
Aerobic Endurance: Evaluated using a 6-minute walk test [2].

Biomarker Analysis: Blood plasma is analyzed for metabolites like acylcarnitines (markers of
mitochondrial fatty acid metabolism) and C-reactive protein (a marker of systemic inflammation) [1]

[2].
Muscle Tissue Analysis: In some studies, skeletal muscle biopsies are performed to examine the

expression of proteins linked to mitophagy and mitochondrial metabolism [1].

Mechanism of Action: How Urolithin A Works

Urolithin A is a metabolite produced by the gut microbiota from compounds found in pomegranates,

strawberries, and nuts [3] [5]. Its primary mechanism for improving muscle function is linked to the

enhancement of mitochondrial health.

The following diagram illustrates the key cellular and molecular pathways through which Urolithin A acts to

support muscle function.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s546453?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35584623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777576/
https://www.ncbi.nlm.nih.gov/books/NBK436008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777576/
https://pubmed.ncbi.nlm.nih.gov/35584623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777576/
https://pubmed.ncbi.nlm.nih.gov/35584623/
https://www.smolecule.com/products/s546453?utm_src=pdf-body
https://www.smolecule.com/products/s546453?utm_src=pdf-body
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2025.1585922/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609777/
https://www.smolecule.com/products/s546453?utm_src=pdf-body
https://www.smolecule.com/products/s546453?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Urolithin A (UA)

Stimulates Mitophagy

  PINK1/Parkin pathway

↑ NAD+ levels

Muscle Strength & Endurance

  Removes dysfunctional
  mitochondria

Activates SIRT1

  Cofactor

Activates PGC-1α

Improved Mitochondrial
Biogenesis & Function Promotes Angiogenesis

  ↑ ATP production   Improved blood supply

Click to download full resolution via product page

Interpretation of the Evidence

When interpreting these results, researchers should consider the following:

Promising yet Early Evidence: The consistent findings of improved muscle endurance and positive
shifts in mitochondrial biomarkers across independent trials are encouraging [1] [2]. However, the
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failure to hit statistical significance on some primary endpoints (like the 6-minute walk test) indicates

that more research is needed to confirm and refine these benefits [2].
Target Population: The most compelling evidence for muscle strength improvement comes from

studies on middle-aged and older adults, a population experiencing age-related mitochondrial
decline [1] [2]. Efficacy in younger, athletic populations is less established.

Placebo Effect Consideration: Sports and exercise performance are highly susceptible to placebo
effects [6]. The rigorous double-blind design of these trials helps isolate the true pharmacological

effect of Urolithin A from psychological expectations.
Safety Profile: Clinical trials have reported that Urolithin A is safe and well-tolerated at the studied

doses, with no significant differences in adverse events compared to placebo groups [3] [2].

Future Research Directions

For drug development professionals, critical gaps remain. Future studies should:

Establish dose-response relationships and optimal dosing regimens.

Confirm efficacy in broader populations, including younger athletes and those with specific muscle-
wasting conditions.

Further elucidate the molecular pathways, such as the role of AMPK activation [3].
Include direct comparisons with other available nutritional supplements for muscle health.

Need Custom Synthesis?
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To cite this document: Smolecule. [Urolithin A clinical trial versus placebo muscle strength].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b546453#urolithin-a-clinical-trial-versus-placebo-muscle-

strength]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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